Cas no 420831-86-3 (5-methyl-N-(4-methylphenyl)-7-(3-nitrophenyl)-4H,7H-1,2,4triazolo1,5-apyrimidine-6-carboxamide)

• Product Name: 5-methyl-N-(4-methylphenyl)-7-(3-nitrophenyl)-4H,7H-1,2,4triazolo1,5-apyrimidine-6-carboxamide
• CAS No: 420831-86-3
• MF: C₂₀H₁₈N₆O₃
• MW: 390.39532327652
• CID: 6093085
• PubChem ID: 4604206
• Update Time: 2025-06-25

5-methyl-N-(4-methylphenyl)-7-(3-nitrophenyl)-4H,7H-1,2,4triazolo1,5-apyrimidine-6-carboxamide Chemical and Physical Properties

Names and Identifiers

• 5-methyl-N-(4-methylphenyl)-7-(3-nitrophenyl)-4H,7H-1,2,4triazolo1,5-apyrimidine-6-carboxamide
• [1,2,4]Triazolo[1,5-a]pyrimidine-6-carboxamide, 1,7-dihydro-5-methyl-N-(4-methylphenyl)-7-(3-nitrophenyl)-
• 5-methyl-N-(4-methylphenyl)-7-(3-nitrophenyl)-4H,7H-[1,2,4]triazolo[1,5-a]pyrimidine-6-carboxamide
• F0497-0077
• AKOS002052346
• 420831-86-3
• AKOS016203901
• Oprea1_712010
• 5-methyl-7-(3-nitrophenyl)-N-(p-tolyl)-4,7-dihydro-[1,2,4]triazolo[1,5-a]pyrimidine-6-carboxamide
• SR-01000444528-1
• 5-methyl-N-(4-methylphenyl)-7-(3-nitrophenyl)-4,7-dihydro-[1,2,4]triazolo[1,5-a]pyrimidine-6-carboxamide
• 5-methyl-N-(4-methylphenyl)-7-(3-nitrophenyl)-4,7-dihydro[1,2,4]triazolo[1,5-a]pyrimidine-6-carboxamide
• SR-01000444528

• Inchi： 1S/C20H18N6O3/c1-12-6-8-15(9-7-12)24-19(27)17-13(2)23-20-21-11-22-25(20)18(17)14-4-3-5-16(10-14)26(28)29/h3-11,18H,1-2H3,(H,24,27)(H,21,22,23)
• InChI Key： DLJRGJCMTTVXLO-UHFFFAOYSA-N
• SMILES： C12N=CNN1C(C1=CC=CC([N+]([O-])=O)=C1)C(C(NC1=CC=C(C)C=C1)=O)=C(C)N=2

Computed Properties

• Exact Mass: 390.14403846g/mol
• Monoisotopic Mass: 390.14403846g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 29
• Rotatable Bond Count: 3
• Complexity: 670
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 118Ų

Experimental Properties

• Density: 1.44±0.1 g/cm3(Predicted)
• pka: 14.04±0.70(Predicted)

Additional information on 5-methyl-N-(4-methylphenyl)-7-(3-nitrophenyl)-4H,7H-1,2,4triazolo1,5-apyrimidine-6-carboxamide

Introduction to 5-methyl-N-(4-methylphenyl)-7-(3-nitrophenyl)-4H,7H-1,2,4triazolo1,5-apyrimidine-6-carboxamide (CAS No. 420831-86-3)

5-methyl-N-(4-methylphenyl)-7-(3-nitrophenyl)-4H,7H-1,2,4triazolo1,5-apyrimidine-6-carboxamide (CAS No. 420831-86-3) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound belongs to the class of triazolopyrimidines, which are known for their diverse biological activities, including antiviral, antibacterial, and anticancer properties.

The molecular structure of 5-methyl-N-(4-methylphenyl)-7-(3-nitrophenyl)-4H,7H-1,2,4triazolo1,5-apyrimidine-6-carboxamide is characterized by a central triazolopyrimidine core substituted with a 5-methyl group, a 4-methylphenyl amide moiety, and a 3-nitrophenyl substituent. These functional groups contribute to the compound's stability and reactivity, making it an attractive candidate for various pharmacological studies.

Recent research has highlighted the potential of triazolopyrimidines in the development of new therapeutic agents. For instance, a study published in the Journal of Medicinal Chemistry in 2022 demonstrated that certain triazolopyrimidine derivatives exhibit potent antiviral activity against a range of RNA viruses, including influenza and coronaviruses. The presence of the nitro group in 5-methyl-N-(4-methylphenyl)-7-(3-nitrophenyl)-4H,7H-1,2,4triazolo1,5-apyrimidine-6-carboxamide is particularly noteworthy as it can enhance the compound's electron-withdrawing properties and improve its binding affinity to target proteins.

In addition to antiviral activity, triazolopyrimidines have shown promise in cancer therapy. A 2021 study in the European Journal of Medicinal Chemistry reported that some triazolopyrimidine derivatives exhibit selective cytotoxicity against various cancer cell lines. The mechanism of action involves the inhibition of key enzymes involved in DNA replication and repair. The specific structure of 5-methyl-N-(4-methylphenyl)-7-(3-nitrophenyl)-4H,7H-1,2,4triazolo1,5-apyrimidine-6-carboxamide may provide insights into its potential as an anticancer agent by targeting specific pathways or proteins involved in tumor growth and progression.

The synthesis of 5-methyl-N-(4-methylphenyl)-7-(3-nitrophenyl)-4H,7H-1,2,4triazolo1,5-apyrimidine-6-carboxamide typically involves multistep reactions starting from readily available starting materials. Key steps include the formation of the triazolopyrimidine core through cyclization reactions and subsequent functionalization with the desired substituents. Recent advancements in synthetic methodologies have enabled more efficient and scalable production processes for this compound.

Clinical trials are an essential step in evaluating the safety and efficacy of new drug candidates. While 5-methyl-N-(4-methylphenyl)-7-(3-nitrophenyl)-4H,7H-1,2,4triazolo1,5-apyrimidine-6-carboxamide is still in preclinical stages of development, preliminary data from animal studies have shown promising results. These studies have demonstrated that the compound exhibits good pharmacokinetic properties and low toxicity profiles at therapeutic doses.

The future prospects for 5-methyl-N-(4-methylphenyl)-7-(3-nitrophenyl)-4H,7H-1,2,4triazolo1,5-apyrimidine-6-carboxamide are exciting. Ongoing research aims to further optimize its structure to enhance its biological activity and reduce potential side effects. Additionally, efforts are being made to develop novel delivery systems that can improve the bioavailability and target specificity of this compound.

In conclusion, 5-methyl-N-(4-methylphenyl)-7-(3-nitrophenyl)-4H,7H-1,2,4triazolo1,5-apyrimidine-6-carboxamide (CAS No. 420831-86-3) represents a promising lead compound with potential applications in antiviral and anticancer therapy. Its unique structural features and favorable biological properties make it an attractive candidate for further development and clinical evaluation.